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Compound of Interest

Compound Name: 1,2,3-Trichlorobenzene

Cat. No.: B084244

An In-depth Technical Guide to the Physical State and Appearance of 1,2,3-Trichlorobenzene
at STP

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical state and appearance
of 1,2,3-trichlorobenzene at Standard Temperature and Pressure (STP), defined as 0°C
(273.15 K) and 1 atm. The information is compiled from various scientific sources to ensure
accuracy and relevance for research and development applications.

Physical State and Appearance

At Standard Temperature and Pressure (STP), 1,2,3-trichlorobenzene is a white solid.[1] Its
appearance is consistently described as white crystals or a crystalline solid.[1][2][3] The
compound also possesses a characteristic sharp, aromatic odor, often referred to as a
chlorobenzene-like odor.[1]

The determination of its physical state at STP is primarily based on its melting point, which is
significantly above 0°C.

Quantitative Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1,2,3-
trichlorobenzene.
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Property Value Units References
Molecular Formula CeHsCls - [21[31[4]
Molecular Weight 181.45 g/mol [21[31[5]
Melting Point 51-53 °C [31[5]
53 °C [6]

53.5 °C [2][4]

63-64 °C [1]

Boiling Point 218-219 °C [31[5]
218.5 °C [1](21(4]

Density 1.45 g/cm3 [2]

1.69 g/cms3 (at 25°C) [71[8]

Solubility in Water Insoluble - [1][8]
Vapor Pressure 0.07 mmHg (at 25°C)

1 mmHg (at 40°C) [8]

Experimental Protocols

While the specific experimental standards used for the cited data are not explicitly detailed in
the search results, the determination of the physical state of a chemical substance like 1,2,3-
trichlorobenzene at STP generally follows a standard logical protocol.

Methodology for Determining Physical State at STP:

o Sample Procurement and Preparation: A pure sample of 1,2,3-trichlorobenzene is obtained.
For melting point determination, the solid sample is typically dried to remove any residual
solvent.

¢ Melting Point Determination:

o Asmall, representative sample of the crystalline solid is placed in a capillary tube.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://en.wikipedia.org/wiki/1,2,3-Trichlorobenzene
https://www.ottokemi.com/specsheet/123Trichlorobenzene.aspx
https://www.guidechem.com/question/how-to-synthesize-1-2-3-trichl-id135867.html
https://en.wikipedia.org/wiki/1,2,3-Trichlorobenzene
https://www.ottokemi.com/specsheet/123Trichlorobenzene.aspx
https://chemicalpoint.eu/product/123-trichlorobenzene/
https://www.ottokemi.com/specsheet/123Trichlorobenzene.aspx
https://chemicalpoint.eu/product/123-trichlorobenzene/
https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C2%2C3-trichlorobenzene
https://en.wikipedia.org/wiki/1,2,3-Trichlorobenzene
https://www.guidechem.com/question/how-to-synthesize-1-2-3-trichl-id135867.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Trichlorobenzene
https://www.ottokemi.com/specsheet/123Trichlorobenzene.aspx
https://chemicalpoint.eu/product/123-trichlorobenzene/
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Trichlorobenzene
https://en.wikipedia.org/wiki/1,2,3-Trichlorobenzene
https://www.guidechem.com/question/how-to-synthesize-1-2-3-trichl-id135867.html
https://en.wikipedia.org/wiki/1,2,3-Trichlorobenzene
https://cameochemicals.noaa.gov/chris/TBZ.pdf
https://cameochemicals.noaa.gov/chemical/10051
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Trichlorobenzene
https://cameochemicals.noaa.gov/chemical/10051
https://cameochemicals.noaa.gov/chemical/10051
https://www.benchchem.com/product/b084244?utm_src=pdf-body
https://www.benchchem.com/product/b084244?utm_src=pdf-body
https://www.benchchem.com/product/b084244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The capillary tube is inserted into a calibrated melting point apparatus.
o The sample is heated at a controlled rate.

o The temperature at which the substance begins to melt and the temperature at which it is
completely molten are recorded. This range is reported as the melting point.

o Comparison with Standard Temperature:

o

The determined melting point is compared to the standard temperature of 0°C (273.15 K).

[¢]

If the melting point is above 0°C, the substance is a solid at STP.

[¢]

If the melting point is below 0°C and the boiling point is above 0°C, the substance is a
liquid at STP.

[¢]

If the boiling point is below 0°C, the substance is a gas at STP.
 Visual and Olfactory Observation:

o The color and form of the substance at ambient temperature (which is typically close to but
not exactly STP) are visually inspected and recorded. For 1,2,3-trichlorobenzene, this
would be its white crystalline appearance.

o Any characteristic odor is noted by carefully wafting the vapors towards the nose.

Logical Workflow for Physical State Determination

The following diagram illustrates the logical workflow for determining the physical state of a
substance at STP, using 1,2,3-trichlorobenzene as an example.
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Determination of Physical State at STP for 1,2,3-Trichlorobenzene
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Caption: Logical workflow for determining the physical state of a substance at STP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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